Cas no 106108-10-5 (2-[(1-chloro-3-phenylmethoxypropan-2-yl)oxymethyl]oxirane)

• Product Name: 2-[(1-chloro-3-phenylmethoxypropan-2-yl)oxymethyl]oxirane
• CAS No: 106108-10-5
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• CID: 1179635
• PubChem ID: 71334094
• Update Time: 2025-04-20

2-[(1-chloro-3-phenylmethoxypropan-2-yl)oxymethyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[(1-chloro-3-phenylmethoxypropan-2-yl)oxymethyl]oxirane
• 2-({[1-(Benzyloxy)-3-chloropropan-2-yl]oxy}methyl)oxirane
• DTXSID20762254
• 106108-10-5

• Inchi： 1S/C13H17ClO3/c14-6-12(16-9-13-10-17-13)8-15-7-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： OGZAIRIBCHSCSR-UHFFFAOYSA-N
• SMILES： ClCC(COCC1C=CC=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 256.08671
• Monoisotopic Mass: 256.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.99